Cas no 52797-55-4 (Benzenethiol, 2-[(phenylmethyl)amino]-)

Benzenethiol, 2-[(phenylmethyl)amino]- structure
52797-55-4 structure
Product Name:Benzenethiol, 2-[(phenylmethyl)amino]-
CAS No:52797-55-4
MF:C13H13NS
MW:215.31402182579
CID:358773
PubChem ID:11252898
Update Time:2025-04-19

Benzenethiol, 2-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol, 2-[(phenylmethyl)amino]-
    • 2-(benzylamino)benzenethiol
    • 52797-55-4
    • DTXSID20460182
    • SCHEMBL7002244
    • Inchi: 1S/C13H13NS/c15-13-9-5-4-8-12(13)14-10-11-6-2-1-3-7-11/h1-9,14-15H,10H2
    • InChI Key: FCGFVJCYIBUCCF-UHFFFAOYSA-N
    • SMILES: SC1C=CC=CC=1NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 215.07699
  • Monoisotopic Mass: 215.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 13Ų

Experimental Properties

  • PSA: 12.03
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